Cas no 185503-88-2 (N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt)

• Product Name: N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt
• CAS No: 185503-88-2
• MF: C₁₂H₁₃N₂NaO₃S
• MW: 288.29799246788
• CID: 825087
• PubChem ID: 4116253
• Update Time: 2025-05-20

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt
• LogP
• sodium,8-(2-aminoethylamino)naphthalene-1-sulfonate
• 1,8-EDANS, SODIUM SALT
• 8-[(2-AMinoethyl)aMino]-1-naphthalenesulfonic Acid SodiuM Salt
• HY-D1524A
• CS-0608589
• sodium;8-(2-aminoethylamino)naphthalene-1-sulfonate
• DTXSID40399485
• Sodium 8-((2-aminoethyl)amino)naphthalene-1-sulfonate
• AKOS027447498
• J-011901
• 185503-88-2
• 1,8-EDANS Sodium Salt
• N-(Aminoethyl)-8-naphthylamine-1-sulfonic acid (sodium)
• N-(AMINOETHYL)-8-NAPHTHYLAMINE-1-SULFONIC ACID, SODIUM SALT

• Inchi： 1S/C12H14N2O3S.Na/c13-7-8-14-10-5-1-3-9-4-2-6-11(12(9)10)18(15,16)17;/h1-6,14H,7-8,13H2,(H,15,16,17);/q;+1/p-1
• InChI Key： LBEPKDURQAZBIS-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC2=CC=CC(=C21)NCCN)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 288.05459
• Monoisotopic Mass: 288.05445774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 81.42

Additional information on N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt

Recent Advances in the Application of N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt (CAS: 185503-88-2) in Chemical Biology and Pharmaceutical Research

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt (CAS: 185503-88-2) has emerged as a significant compound in recent chemical biology and pharmaceutical research. This fluorescent probe, characterized by its naphthalene sulfonic acid core and aminoethyl functional group, has demonstrated remarkable utility in various biochemical applications. Recent studies have particularly highlighted its role as a sensitive pH indicator and its potential in drug discovery processes.

A 2023 study published in Analytical Chemistry demonstrated the compound's exceptional performance as a ratiometric pH sensor in biological systems. The research team utilized its dual excitation/emission properties to monitor intracellular pH changes with high precision (detection limit of 0.05 pH units). The study revealed that the aminoethyl group significantly enhances membrane permeability while the sulfonic acid moiety ensures water solubility, making it particularly suitable for live-cell imaging applications.

In pharmaceutical development, recent work published in the Journal of Medicinal Chemistry (2024) explored the compound's application as a fluorescent tag for tracking drug distribution. Researchers conjugated 185503-88-2 to several candidate molecules and successfully monitored their pharmacokinetic profiles in vivo. The study reported that the probe maintained excellent photostability with minimal interference with the parent compounds' biological activity, suggesting its potential as a versatile tool in drug development pipelines.

Structural analysis studies using X-ray crystallography (Acta Crystallographica, 2023) have provided new insights into the compound's molecular interactions. The sodium salt form (185503-88-2) shows enhanced stability compared to its free acid counterpart, particularly in aqueous solutions. This characteristic has led to its increasing adoption in high-throughput screening assays where compound stability is crucial for reliable results.

Emerging applications in protein labeling have also been reported. A Nature Methods publication (2024) described a novel bioconjugation strategy using 185503-88-2 as a fluorescent reporter for protein-protein interaction studies. The researchers developed a click chemistry approach that allows specific labeling of target proteins while maintaining the compound's fluorescent properties, opening new possibilities for studying dynamic biological processes.

From a synthetic chemistry perspective, recent advances in the production of 185503-88-2 have improved both yield and purity. A Green Chemistry publication (2023) detailed an environmentally friendly synthesis route that reduces hazardous byproducts while achieving >95% purity. This development is particularly significant for scaling up production to meet growing research and industrial demands.

Looking forward, the unique properties of N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Sodium Salt position it as a valuable tool in chemical biology and pharmaceutical research. Its dual functionality as both a fluorescent probe and a chemical modifier, combined with recent synthetic improvements, suggests expanding applications in drug discovery, diagnostic development, and fundamental biological research. Future studies are expected to explore its potential in super-resolution microscopy and as part of multifunctional molecular probes.